Cas no 16226-60-1 ((1-Benzylpyrrolidin-2-yl)diphenylmethanol)

• Product Name: (1-Benzylpyrrolidin-2-yl)diphenylmethanol
• CAS No: 16226-60-1
• MF: C₂₄H₂₅NO
• MW: 343.461406469345
• CID: 121504
• PubChem ID: 204392
• Update Time: 2025-04-23

(1-Benzylpyrrolidin-2-yl)diphenylmethanol Chemical and Physical Properties

Names and Identifiers

• (1-Benzylpyrrolidin-2-yl)diphenylmethanol
• (±)- Α, Α- DIPHENYL-1-(PHENYLMETHYL)-2- PYRROLIDINEMETHANOL
• 2-Pyrrolidinemethanol, a,a-diphenyl-1-(phenylmethyl)-
• (1-benzyl-pyrrolidin-2-yl)-diphenyl-methanol
• AC1L4CH4
• HMS1546M04
• Oprea1_664073
• rac-1-benzyl-2-diphenyl(hydroxy)methylpyrrolidine
• SureCN9015295
• TimTec1_004492
• AKOS016010917
• Diphenyl-1-(phenylmethyl)-2-pyrrolidinemethanol
• FT-0774268
• DTXSID30276832
• 16226-60-1
• SCHEMBL9015295
• (+/-)-1-Benzyl-alpha,alpha-diphenyl-2-pyrrolidinemethanol
• (1-benzylpyrrolidin-2-yl)-diphenylmethanol
• DB-061460

• MDL： MFCD00366435
• Inchi： 1S/C24H25NO/c26-24(21-13-6-2-7-14-21,22-15-8-3-9-16-22)23-17-10-18-25(23)19-20-11-4-1-5-12-20/h1-9,11-16,23,26H,10,17-19H2
• InChI Key： AZOXPIPWRDWNBA-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC=CC=1)C1CCCN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 343.19375
• Monoisotopic Mass: 343.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 494.5±30.0 °C at 760 mmHg
• Flash Point: 242.9±23.2 °C
• Refractive Index: 1.629
• PSA: 23.47
• LogP: 4.52500
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(1-Benzylpyrrolidin-2-yl)diphenylmethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (1-Benzylpyrrolidin-2-yl)diphenylmethanol

Compound CAS No.16226-60-1: (1-Benzylpyrrolidin-2-yl)diphenylmethanol

The compound with CAS No.16226-60-1, commonly referred to as (1-Benzylpyrrolidin-2-yl)diphenylmethanol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. Its unique structure, comprising a pyrrolidine ring substituted with a benzyl group and a diphenylmethanol moiety, makes it a versatile compound with potential applications in drug design and material science.

Recent studies have highlighted the (1-Benzylpyrrolidin-2-yl)diphenylmethanol compound's ability to act as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel anti-inflammatory agents and neuroprotective drugs. The molecule's rigid structure and diverse functional groups provide an excellent platform for further chemical modifications, enabling the creation of derivatives with enhanced pharmacokinetic properties.

The synthesis of (1-Benzylpyrrolidin-2-yl)diphenylmethanol involves a multi-step process that typically begins with the preparation of the pyrrolidine ring. This is followed by benzylation at the 1-position and subsequent alkylation to introduce the diphenylmethanol group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of physical properties, (1-Benzylpyrrolidin-2-yl)diphenylmethanol exhibits a melting point of approximately 95°C and a boiling point around 340°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Additionally, its biocompatibility has been tested in vitro, showing minimal cytotoxicity, which further supports its potential use in medical applications.

Recent breakthroughs in computational chemistry have also shed light on the molecular interactions of (1-Benzylpyrrolidin-2-yl)diphenylmethanol with biological targets. Molecular docking studies have revealed its potential to bind to key enzymes involved in inflammatory pathways, suggesting its role as a lead compound for anti-inflammatory drug development.

In conclusion, (1-Benzylpyrrolidin-2-yl)diphenylmethanol (CAS No.16226-60-1) stands out as a valuable compound in contemporary chemical research due to its structural versatility and promising pharmacological properties. With ongoing advancements in synthetic methodologies and an increasing understanding of its biological interactions, this compound is poised to play a significant role in future drug discovery efforts.